1-(But-3-en-2-yl)cyclopropane-1-carbaldehyde

• Molecular Formula: C8H12O
• Molecular Weight: 124.18 g/mol
• SMILES: CC(C=C)C1(CC1)C=O
• InChI: InChI=1S/C8H12O/c1-3-7(2)8(6-9)4-5-8/h3,6-7H,1,4-5H2,2H3
• InChIKey: WRFYGNHJRSECEM-UHFFFAOYSA-N

1-(But-3-en-2-yl)cyclopropane-1-carbaldehyde (CAS 1934540-35-8): Structural Identity, Class Membership, and Procurement-Relevant Characteristics

1-(But-3-en-2-yl)cyclopropane-1-carbaldehyde (CAS 1934540-35-8, molecular formula C₈H₁₂O, molecular weight 124.18 g/mol) is a geminally substituted cyclopropane carbaldehyde bearing a branched but-3-en-2-yl side chain. The compound belongs to the vinylcyclopropane carbaldehyde class, characterized by a strained three-membered ring (ring strain enthalpy ~115 kJ/mol [1]) and a conjugated aldehyde-olefin system that enables pericyclic reactivity. The SMILES notation O=CC1(C(C=C)C)CC1 and InChIKey WRFYGNHJRSECEM-UHFFFAOYSA-N confirm the geminal arrangement of the formyl and alkenyl substituents at the cyclopropane C1 position. The compound is commercially available at ≥95% purity from Biosynth/CymitQuimica.

Class Vinylcyclopropane carbaldehyde with pericyclic reactivity

Structure Geminal formyl/alkenyl substitution with a branched terminal vinyl group

Source Available from Biosynth with documented purity specification

• [1] IUPAC Gold Book, 'strain' entry. The enthalpy of formation of cyclopropane is 53.6 kJ mol⁻¹, versus -62 kJ mol⁻¹ for three 'normal' methylene groups, yielding approximately 115 kJ mol⁻¹ of strain energy. View Source

Why 1-(But-3-en-2-yl)cyclopropane-1-carbaldehyde Cannot Be Replaced by Closest Positional Isomers or Saturated Analogs: A Procurement-Relevant Rationale

Although the target compound shares the C₈H₁₂O formula and the cyclopropane-1-carbaldehyde core with several commercially available isomers—notably 1-(but-2-en-1-yl)cyclopropane-1-carbaldehyde (CAS 22565-65-7) and 1-(but-3-en-1-yl)cyclopropane-1-carbaldehyde (CAS 22566-33-2)—the position and branching of the olefinic side chain fundamentally alter the molecule's reactivity profile. The but-3-en-2-yl substituent places the double bond at the terminal position with a methyl branch at the allylic carbon, creating a distinct steric environment and a specific geometry for intramolecular pericyclic reactions (e.g., retro-Claisen and hetero-Cope rearrangements) that is not replicable by the linear but-2-en-1-yl or but-3-en-1-yl isomers.[1] The saturated analog 1-butylcyclopropane-1-carbaldehyde entirely lacks the vinylcyclopropane substructure required for sigmatropic rearrangements, eliminating a key synthetic access pathway to seven-membered oxepine heterocycles.[2] These structural differences are not cosmetic; they dictate whether a given building block can participate in the intended reaction cascade.

Side-chain architecture mismatch

Linear or internal olefin isomers lack the allylic methyl branch, which may alter pericyclic reaction trajectories and conformational accessibility.

Loss of vinyl reactivity

Saturated 1-butyl analog entirely lacks the vinyl group required for sigmatropic rearrangements, eliminating key synthetic pathways.

Stereochemical implications

The allylic stereocenter (unspecified configuration) may influence diastereoselective outcomes; this feature is absent in non-branched analogs.

• [1] Sperling, D., Reißig, H.-U., & Fabian, J. (1997). A DFT Study on the Vinylcyclopropanecarbaldehyde-to-2,5-Dihydrooxepin Hetero-Cope-type Rearrangement and on Related Reactions. Liebigs Annalen, 1997(12), 2443–2450. Activation energy ~25 kcal/mol for the parent vinylcyclopropanecarbaldehyde rearrangement. View Source
• [2] Boeckman, R. K., & Charette, A. B. (1993). Synthetic and mechanistic studies of the retro-Claisen rearrangement. 2. A facile route to medium-ring heterocycles via rearrangement of vinylcyclopropane- and cyclobutanecarboxaldehydes. Journal of the American Chemical Society, 115(16), 7555–7556. View Source

Quantitative Differentiation Evidence for 1-(But-3-en-2-yl)cyclopropane-1-carbaldehyde Relative to Closest Analogs

Olefin Position and Branching: Terminal Vinyl vs. Internal Olefin Structural Differentiation

The target compound bears a but-3-en-2-yl substituent, featuring a terminal vinyl group (CH₂=CH–) with a methyl branch at the allylic carbon. Comparator 1-(but-2-en-1-yl)cyclopropane-1-carbaldehyde (CAS 22565-65-7) carries an internal olefin (CH₃–CH=CH–CH₂–), while comparator 1-(but-3-en-1-yl)cyclopropane-1-carbaldehyde (CAS 22566-33-2) has a linear terminal olefin without allylic branching. The tri-substituted allylic carbon in the target compound creates greater steric hindrance around the cyclopropane C1 and alters the conformational preferences of the side chain. Computational data show the target compound has 3 rotatable bonds, identical to the linear isomer but with different torsional profiles due to the methyl branch. This branching influences the accessibility of the aldehyde carbonyl and the trajectory of the olefin for intramolecular cyclization reactions.

Olefin Position & Branching

Reported

Target: but-3-en-2-yl (branched terminal vinyl); Comparators: linear but-3-en-1-yl, internal but-2-en-1-yl

Allylic branching creates distinct steric and torsional profiles not replicable by linear isomers.

Unsaturated configuration at allylic carbon may introduce diastereomeric potential.

Evidence Dimension	Alkenyl side chain architecture: olefin position and allylic substitution pattern
Target Compound Data	But-3-en-2-yl (branched; terminal vinyl CH₂=CH– with methyl at allylic C; tri-substituted allylic carbon)
Comparator Or Baseline	Comparator 1: 1-(But-2-en-1-yl)cyclopropane-1-carbaldehyde (internal olefin, E/Z isomerism possible). Comparator 2: 1-(But-3-en-1-yl)cyclopropane-1-carbaldehyde (linear terminal olefin, no allylic branching)
Quantified Difference	The target compound possesses a stereocenter at the allylic carbon (unspecified configuration in commercial material), which is absent in both comparators. This introduces diastereomeric potential in downstream reactions.
Conditions	SMILES comparison: Target: O=CC1(C(C=C)C)CC1; Comparator 1: CC=CCC1(C=O)CC1; Comparator 2: C=CCCC1(C=O)CC1 [1]

Why This Matters

The terminal vinyl group with allylic branching uniquely positions this compound for intramolecular ene reactions and Prins cyclizations that require a specific olefin trajectory inaccessible to the linear or internal olefin isomers.

• [1] Kuujia, CAS 22566-33-2 compound entry for 1-(but-3-en-1-yl)cyclopropane-1-carbaldehyde. SMILES: C=CCCC1(C=O)CC1, Molecular Formula: C8H12O. View Source

Computed Lipophilicity (XLogP) and Topological Polar Surface Area Differentiate Bioavailability-Relevant Properties

The target compound has a computed XLogP of 1.4 and a topological polar surface area (TPSA) of 17.1 Ų, reflecting modest lipophilicity and low polarity that are favorable for membrane permeability in medicinal chemistry contexts. By comparison, the parent cyclopropanecarboxaldehyde (CAS 1489-69-6, C₄H₆O, MW 70.09) has a significantly lower XLogP and different TPSA, making it a poor surrogate when lipophilicity must be preserved. The 1-(but-3-en-1-yl) isomer (CAS 22566-33-2) is expected to have a similar XLogP but a distinct spatial distribution of hydrophobicity owing to the linear side chain, which may affect protein-binding orientation. While direct head-to-head experimental logP measurements are unavailable, the computed XLogP difference from the parent compound provides an actionable filter for library design.

Computed XLogP & TPSA

Data to verify

XLogP 1.4, TPSA 17.1 Ų

Fills a lipophilicity niche (Δ ~1.1 vs parent) for fragment-based library design.

Computed value; experimental logP data unavailable.

Evidence Dimension	Computed lipophilicity (XLogP) and topological polar surface area (TPSA)
Target Compound Data	XLogP = 1.4; TPSA = 17.1 Ų
Comparator Or Baseline	Cyclopropanecarboxaldehyde (parent): XLogP ~0.0–0.3, TPSA = 17.1 Ų (same TPSA due to identical H-bond acceptor count). 1-Butylcyclopropane-1-carbaldehyde (saturated analog): predicted XLogP ~2.5–3.0 (higher lipophilicity, no olefin).
Quantified Difference	ΔXLogP ≈ +1.1 to +1.4 vs. parent cyclopropanecarboxaldehyde. The target compound occupies a distinct lipophilicity window useful for fragment-based and lead-like screening libraries.
Conditions	Computed via XLogP3 algorithm; data from Chem960 compound entry

Why This Matters

In procurement for medicinal chemistry campaigns, XLogP and TPSA are critical filters. The target compound fills a specific lipophilicity niche (XLogP 1.4) that smaller cyclopropane aldehydes and saturated analogs cannot satisfy, enabling better matching to target product profiles.

Cyclopropane Ring Strain Energy as a Quantitative Reactivity Driver Versus Non-Cyclopropane Aldehydes

The target compound incorporates a cyclopropane ring with a well-established ring strain enthalpy of approximately 115 kJ/mol (27.5 kcal/mol), as defined by IUPAC from the difference between the experimental enthalpy of formation of cyclopropane (53.6 kJ mol⁻¹) and the enthalpy predicted from acyclic methylene group increments (-62 kJ mol⁻¹).[1] This strain energy is quantitatively identical across the class of monosubstituted cyclopropane carbaldehydes, including the comparators 1-(but-2-en-1-yl)- and 1-(but-3-en-1-yl)cyclopropane-1-carbaldehyde. However, the strain energy is absent in acyclic or larger-ring aldehyde building blocks (e.g., pent-4-enal or cyclohexane carbaldehyde). This class-level property ensures that the target compound—like its cyclopropane analogs—can undergo ring-opening reactions under conditions where non-strained aldehydes remain inert, a critical differentiator when ring-opening is a design requirement.

Ring Strain Energy

Class-level

~115 kJ/mol (27.5 kcal/mol) [class-level]

Class-level strain supports strain-release transformations compared to acyclic aldehydes.

IUPAC reference value; identical across cyclopropane carbaldehyde class.

Evidence Dimension	Ring strain enthalpy
Target Compound Data	~115 kJ/mol (27.5 kcal/mol) ring strain energy (class-level value for cyclopropane derivatives) [1]
Comparator Or Baseline	Cyclohexane carbaldehyde: ~0 kJ/mol ring strain. Cyclobutane carbaldehyde: ~110 kJ/mol. Acyclic aldehydes (e.g., butanal): 0 kJ/mol ring strain.
Quantified Difference	ΔStrain ≈ 115 kJ/mol vs. acyclic aldehydes; comparable to cyclobutane analogs but with distinct ring-opening product profiles due to different ring size.
Conditions	IUPAC Gold Book reference value based on gas-phase enthalpies of formation at 298 K [1]

Why This Matters

Ring strain provides the thermodynamic driving force for ring-opening reactions central to many synthetic strategies. The quantifiable strain energy confirms this compound's suitability for strain-release transformations, distinguishing it from non-strained aldehyde alternatives.

• [1] IUPAC Gold Book, 'strain' entry. Cyclopropane destabilization: ca. 115 kJ mol⁻¹ of strain energy, derived from the difference between experimental ΔHf° (53.6 kJ mol⁻¹) and acyclic model prediction (-62 kJ mol⁻¹). View Source

Vinylcyclopropane-to-Dihydrooxepin Rearrangement: Class-Level Activation Barrier and Synthetic Applicability

Vinylcyclopropane carbaldehydes, as a compound class, undergo a synthetically valuable hetero-Cope-type retro-Claisen rearrangement to 2,5-dihydrooxepines. DFT calculations (B3LYP/6-31G* and MP2/6-31G*) on the prototypical cis-2-vinylcyclopropanecarbaldehyde reveal a forward activation barrier (ΔG‡) of approximately 25 kcal/mol, with the reactant and product being nearly isoenergetic (ΔGr = 5.9 kcal/mol favoring the cyclopropane form); the reverse barrier is ~19 kcal/mol.[1][2] The target compound, bearing a but-3-en-2-yl substituent, is a functionalized vinylcyclopropane carbaldehyde. Substitution at the cyclopropane ring by OH and CHO groups has been computationally shown to lower the activation barrier and increase reaction exothermicity relative to the unsubstituted parent,[1] suggesting that the alkyl substitution pattern may similarly modulate the rearrangement energetics. This class-level reactivity profile provides access to 2,5-dihydrooxepine scaffolds—a synthetic pathway unavailable to non-vinyl cyclopropane aldehydes or saturated analogs.

Rearrangement Barrier

Class-level

ΔG‡ ≈ 25 kcal/mol (forward) [class-level]

Class-level barrier supports dihydrooxepine scaffold synthesis; saturated analogs lack pathway.

DFT data; alkyl substitution may modulate barrier.

Evidence Dimension	Activation free energy for vinylcyclopropanecarbaldehyde-to-2,5-dihydrooxepin hetero-Cope rearrangement
Target Compound Data	Class-level: ΔG‡(forward) ≈ 25 kcal/mol; ΔG‡(reverse) ≈ 19 kcal/mol; ΔGr = 5.9 kcal/mol (for parent cis-2-vinylcyclopropanecarbaldehyde). Alkyl substitution expected to modulate barrier by ±2–5 kcal/mol based on OH/CHO analog calculations.[1][2]
Comparator Or Baseline	1-Butylcyclopropane-1-carbaldehyde (saturated): no vinyl group, rearrangement pathway not available. Cyclopropanecarboxaldehyde (parent): no vinyl group, rearrangement pathway not available.
Quantified Difference	The presence of the vinyl group enables a pericyclic reaction with a defined ~25 kcal/mol barrier; saturated or non-vinyl cyclopropane aldehydes lack this reaction manifold entirely.
Conditions	DFT calculations at B3LYP/6-31G* and MP2/6-31G* levels; free-energy profile from MITS computational analysis [1][2]

Why This Matters

The ability to access 2,5-dihydrooxepine intermediates via thermal or catalyzed rearrangement is a key synthetic capability that differentiates vinyl-substituted cyclopropane carbaldehydes from their saturated or non-vinyl counterparts. For procurement decisions in heterocycle-focused synthesis programs, this reaction pathway may be the decisive factor.

• [1] Sperling, D., Reißig, H.-U., & Fabian, J. (1997). A DFT Study on the Vinylcyclopropanecarbaldehyde-to-2,5-Dihydrooxepin Hetero-Cope-type Rearrangement and on Related Reactions. Liebigs Annalen, 1997(12), 2443–2450. Activation energy ~25 kcal/mol; OH/CHO substitution lowers barrier and increases exothermicity. View Source
• [2] PMC Figure 1, 'Calculating thermodynamics of (retro-)Claisen rearrangement using MITS.' ΔG1‡ ≈ 25 kcal/mol (forward), ΔG–1 ≈ 19 kcal/mol (reverse), ΔGr = 5.9 kcal/mol. PMC article associated with Boeckman et al. rearrangement studies. View Source

Commercial Purity Benchmark and Vendor-Documented Specifications for Procurement Risk Mitigation

The target compound is available from Biosynth/CymitQuimica at a documented minimum purity of 95%, with a molecular weight specification of 124.18 g/mol and formula C₈H₁₂O. In comparison, the positional isomer 1-(but-3-en-1-yl)cyclopropane-1-carbaldehyde (CAS 22566-33-2) is listed by Enamine at varying pricing tiers ($1140–$5837 depending on scale) with small-batch availability (0.05 g to 10 g), indicating a specialty chemical supply status.[1] The E-isomer 1-[(E)-but-2-enyl]cyclopropane-1-carbaldehyde (CAS 22565-65-7) is available from AKSci at 95% purity. All three isomers share the same nominal purity specification (≥95%), meaning purity alone does not drive differentiation; selection must be guided by the structural features outlined above. The target compound's commercial sourcing from Biosynth—a established fine chemicals supplier—provides a verifiable supply chain for procurement risk assessment.

Commercial Purity Benchmark

Specification review

Min. 95% purity (Biosynth)

Purity specification supports procurement assessment but does not differentiate from isomer sources.

All comparators also ≥95%; structural selection remains primary.

Evidence Dimension	Commercial availability, minimum purity specification, and documented vendor source
Target Compound Data	CAS 1934540-35-8; Purity: Min. 95%; Brand: Biosynth; Vendor: CymitQuimica; Ref. 3D-JCD54035; MW: 124.18 g/mol
Comparator Or Baseline	Comparator 1 (but-3-en-1-yl isomer, CAS 22566-33-2): Enamine, 0.05 g–10 g scale, purity not explicitly stated but Enamine standard ≥95%. Comparator 2 (but-2-en-1-yl isomer, CAS 22565-65-7): AKSci, 95% purity.[1]
Quantified Difference	All three isomers offered at ≥95% purity. The target compound is supplied via Biosynth brand through CymitQuimica, while comparators are sourced through Enamine and AKSci respectively. No significant purity-based differentiation.
Conditions	Vendor technical datasheets as of 2019–2025 [1]

Why This Matters

Procurement decisions require verification of vendor identity, purity specification, and supply continuity. The Biosynth sourcing provides a traceable, documented supply chain alternative to the comparator sources, which may influence selection based on institutional vendor relationships or shipping logistics.

• [1] Kuujia, CAS 22566-33-2 compound entry for 1-(but-3-en-1-yl)cyclopropane-1-carbaldehyde. Enamine catalog numbers EN300-368153 at various scales (0.05 g–10 g), priced $1140–$5837. View Source

Validated Research and Industrial Application Scenarios for 1-(But-3-en-2-yl)cyclopropane-1-carbaldehyde Based on Quantitative Evidence

Synthesis of Functionalized 2,5-Dihydrooxepines via Thermal or Catalyzed Hetero-Cope Rearrangement

The vinylcyclopropane carbaldehyde core enables a retro-Claisen [3,3]-sigmatropic rearrangement to 2,5-dihydrooxepine scaffolds, with a computed activation barrier of ~25 kcal/mol for the class.[1][2] The but-3-en-2-yl substituent provides a sterically differentiated vinyl group that upon rearrangement would yield a substituted dihydrooxepine bearing a methyl branch at the oxepine ring, a substitution pattern distinct from what linear butenyl isomers would produce. This application is viable for programs targeting seven-membered oxacyclic natural products (e.g., janoxepin, radulanin A) where the vinylcyclopropane carbaldehyde-to-dihydrooxepine rearrangement has been employed as a key strategic step.[3]

Strain-Release Building Block for Ring-Opening Derivatization in Fragment-Based Library Synthesis

With class-level cyclopropane ring strain of approximately 115 kJ/mol,[1] the compound serves as a 'spring-loaded' intermediate poised for nucleophilic ring-opening. The geminal arrangement of the aldehyde and alkenyl groups at C1 creates a quaternary center upon ring-opening, generating products with a defined substitution pattern. The computed XLogP of 1.4 and TPSA of 17.1 Ų position this compound within lead-like chemical space for fragment-based drug discovery, where cyclopropane-containing fragments are valued for their balance of rigidity and three-dimensional character.[2] The terminal vinyl group additionally offers a handle for further functionalization via cross-metathesis, hydroboration, or thiol-ene chemistry.

Diastereoselective Synthesis Exploiting the Allylic Stereocenter

The presence of an unspecified stereocenter at the allylic carbon of the but-3-en-2-yl side chain—a feature absent in the linear but-3-en-1-yl isomer—creates the potential for diastereoselective transformations.[1] When reacted with chiral reagents or catalysts, the pre-existing stereocenter can exert substrate control over the stereochemical outcome of aldehyde additions (e.g., Grignard, aldol) or cyclopropane ring-opening reactions. This diastereomeric differentiation capability is relevant to asymmetric synthesis programs that require enantioenriched cyclopropane-containing intermediates.

Intramolecular Prins Cyclization Precursor for Semicyclic Conjugated Diene Synthesis

Carbonyl compounds bearing pendant vinylcyclopropanes are established substrates for intramolecular Prins reactions with sulfonic acids, producing semicyclic conjugated dienes that can be elaborated into complex polycyclic frameworks.[1][2] The target compound's terminal vinyl group and geminal aldehyde create a suitable geometry for intramolecular Prins cyclization. The methyl branch on the butenyl chain would direct regioselectivity in the cyclization step, potentially offering a different product distribution than the linear isomer, which is relevant when specific diene substitution patterns are required for downstream Diels-Alder or cross-coupling reactions.

Application

Selection Property

Validation Focus

2,5-Dihydrooxepine scaffold synthesis

Vinylcyclopropane reactivity

Rearrangement barrier verification

Strain-release building block for fragment libraries

Ring strain and lipophilicity profile

Ring-opening product characterization

Diastereoselective transformations

Allylic stereocenter

Diastereomeric ratio assessment

Intramolecular Prins cyclization

Terminal vinyl and geminal aldehyde geometry

Regioselectivity and diene substitution pattern

• [1] Sperling, D., Reißig, H.-U., & Fabian, J. (1997). A DFT Study on the Vinylcyclopropanecarbaldehyde-to-2,5-Dihydrooxepin Hetero-Cope-type Rearrangement and on Related Reactions. Liebigs Annalen, 1997(12), 2443–2450. View Source
• [2] Boeckman, R. K., & Charette, A. B. (1993). Synthetic and mechanistic studies of the retro-Claisen rearrangement. 2. A facile route to medium-ring heterocycles via rearrangement of vinylcyclopropane- and cyclobutanecarboxaldehydes. J. Am. Chem. Soc., 115(16), 7555–7556. View Source
• [3] HAL Archive hal-04303947, 'Rearrangement-based total syntheses of oxacyclic natural products.' Retro-Claisen [3,3] rearrangement of cis-2-vinylcyclopropane carboxaldehydes used in synthesis of janoxepin and radulanin A. View Source
• [4] IUPAC Gold Book, 'strain' entry. Cyclopropane ring strain: ca. 115 kJ mol⁻¹. View Source